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Compound of Interest

Compound Name:
3,3,3-Trifluoro-2-methoxy-2-

phenylpropanoyl chloride

CAS No.: 40793-68-8

Cat. No.: B1219723

Get Quote

In the landscape of organic chemistry, particularly within drug development and natural product

synthesis, the unambiguous assignment of a molecule's absolute stereochemistry is a critical,

non-negotiable step. Chirality dictates biological activity, and an incorrect stereoisomer can

range from being therapeutically inactive to dangerously toxic. 3,3,3-Trifluoro-2-methoxy-2-
phenylpropanoyl chloride, more commonly and reverently known as Mosher's acid chloride

or MTPA-Cl, stands as a cornerstone reagent for addressing this challenge.[1][2] Developed by

Harry S. Mosher and his colleagues, this chiral derivatizing agent provides a robust and reliable

method for determining the absolute configuration and enantiomeric purity of chiral alcohols

and amines through Nuclear Magnetic Resonance (NMR) spectroscopy.[1][3][4]

This guide offers a comprehensive exploration of MTPA-Cl, from its fundamental

physicochemical properties to the nuanced application of the "Mosher Method." It is designed

for researchers, medicinal chemists, and process scientists who require not just a protocol, but

a deep, mechanistic understanding of this indispensable analytical tool. We will delve into the

causality behind its analytical power, provide field-tested protocols, and contextualize its role

within the demanding framework of modern pharmaceutical research.
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Section 1: Core Physicochemical & Structural
Characteristics
The efficacy of Mosher's acid chloride is a direct result of its unique molecular architecture. It

possesses a stable, stereochemically defined chiral center bonded to three key functional

groups: a phenyl ring, a methoxy group, and a trifluoromethyl (-CF₃) group. This specific

arrangement is the engine of its analytical power.

The trifluoromethyl group is particularly important. Its strong electron-withdrawing nature and

the presence of fluorine atoms provide a clean, distinct signal in ¹⁹F NMR spectroscopy,

offering a secondary, often simpler, method for analysis.[1] Furthermore, its steric bulk and

electronic properties are crucial for establishing the predictable, non-covalent interactions that

are the basis of the Mosher method.

Table 1: Key Properties and Identifiers
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Property Value Reference(s)

IUPAC Name
3,3,3-Trifluoro-2-methoxy-2-

phenylpropanoyl chloride
[5][6]

Common Names

Mosher's acid chloride, MTPA-

Cl, α-Methoxy-α-

(trifluoromethyl)phenylacetyl

chloride

[1][2][6]

CAS Number
20445-33-4 ((S)-(+)-

enantiomer)
[6][7][8]

64312-89-6 (racemate) [5]

Molecular Formula C₁₀H₈ClF₃O₂ [5][6][7][9]

Molecular Weight 252.62 g/mol [5][6][7][9]

Appearance
Clear, colorless to light yellow

liquid
[10][11]

Boiling Point 213-214 °C [10]

Density ~1.35 g/mL at 25 °C [10]

Storage Conditions
Inert atmosphere, 2-8°C,

moisture-sensitive
[8][9][12]

Section 2: The Mosher Method: A Mechanistic Deep
Dive
The primary function of MTPA-Cl is to serve as a chiral derivatizing agent. It covalently reacts

with a chiral substrate (like a secondary alcohol or amine) of unknown stereochemistry to form

two new diastereomeric molecules (an ester or an amide).[2][3][4] Since diastereomers have

different physical properties, their NMR spectra will also be different. The Mosher method

provides a predictive model to interpret these spectral differences and, from them, deduce the

absolute configuration of the original substrate.

The Causality of Spectral Differentiation
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The core principle lies in the conformational preference of the resulting MTPA ester or amide. In

the most stable conformation, the bulky trifluoromethyl group, the carbonyl group, and the

methoxy group orient themselves to minimize steric hindrance. This forces the phenyl ring into

a specific spatial position relative to the substituents of the original chiral alcohol/amine.

This fixed orientation of the phenyl ring creates a powerful anisotropic effect—a magnetic field

that varies with direction. Protons on one side of the phenyl ring will be shielded (shifted upfield

to a lower ppm in the ¹H NMR spectrum), while protons on the other side will be deshielded

(shifted downfield to a higher ppm).

By preparing two separate derivatives, one using (R)-MTPA-Cl and the other using (S)-MTPA-

Cl, a direct comparison can be made. The difference in chemical shifts for each proton (defined

as Δδ = δS - δR) will have a consistent sign (positive or negative) depending on which side of

the phenyl ring that proton resides.
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Workflow for Absolute Configuration Determination

Derivatization

NMR Analysis

Chiral Alcohol/Amine
(Unknown Configuration)

React with
(R)-MTPA-Cl

React with
(S)-MTPA-Cl

(R)-MTPA Diastereomer (S)-MTPA Diastereomer

Acquire 1H NMR Acquire 1H NMR

Calculate Δδ = δS - δR
for all relevant protons

Interpret Δδ signs
based on Mosher's Model

Assign Absolute
Configuration
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Synthesis of Mosher's Acid Chloride

α-Phenyl-α-(trifluoromethyl)acetic acid

Methylation
(e.g., Diazomethane or MeI, Ag₂O)

Mosher's Acid (MTPA)

Chlorination
(e.g., Thionyl Chloride (SOCl₂) or Oxalyl Chloride)

Mosher's Acid Chloride (MTPA-Cl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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